Cas no 38980-93-7 (5-(4-nitrophenyl)-1H-imidazole)

5-(4-nitrophenyl)-1H-imidazole structure
38980-93-7 structure
Product Name:5-(4-nitrophenyl)-1H-imidazole
CAS No:38980-93-7
Molecular Formula:C9H7N3O2
Molecular Weight:189.1708
MDL:MFCD00297072
CID:304205
PubChem ID:910844

5-(4-nitrophenyl)-1H-imidazole Properties

Names and Identifiers

    • 4-(1H-Imidazol-4-yl)aniline
    • 4-(4-Nitro-phenyl)-1H-imidazole
    • 4-(4-NITROPHENYL)-1H-IMIDAZOLE
    • 5-(4-nitrophenyl)-1H-Imidazole
    • 1H-4-(4-nitro-phenyl)-imidazole
    • 4-(4-Nitro-phenyl)-1(3)H-imidazol
    • 4-(4-nitro-phenyl)-1(3)H-imidazole
    • 4-(4-nitro-phenyl)-imidazole
    • 4(5)-(4'-nitrophenyl)-1H-imidazole
    • 4-(p-nitrophenyl)-imidazole
    • 5-(4-nitrophenyl)imidazole
    • AC1LIT68
    • AC1Q1XIE
    • AC1Q20SE
    • PubChem8061
    • SBB067622
    • SureCN1876057
    • 1H-Imidazole,5-(4-nitrophenyl)-
    • 4-(4-nitrophenyl)imidazole
    • Oprea1_661954
    • MLS000779641
    • 4-(4'-Nitrophenyl)imidazole
    • FNLBIRUBMLUNQC-UHFFFAOYSA-N
    • 4-(4-nitro-phenyl)1H-imidazole
    • HMS2799A23
    • 1H-Imidazole, 5-(4-nitrophenyl)-
    • STL295932
    • 1H-Imidazole, 4-
    • SMR000419824
    • Z90663564
    • CS-0214725
    • EN300-18831
    • A824359
    • 38980-93-7
    • Y11323
    • FT-0654796
    • AKOS006240812
    • CHEMBL1460009
    • AKOS000446798
    • SCHEMBL18799040
    • DTXSID70358702
    • 1H-Imidazole, 4-(4-nitrophenyl)-
    • SCHEMBL1876057
    • DB-069747
    • MDL: MFCD00297072
    • InChIKey: FNLBIRUBMLUNQC-UHFFFAOYSA-N
    • Inchi: 1S/C9H7N3O2/c13-12(14)8-3-1-7(2-4-8)9-5-10-6-11-9/h1-6H,(H,10,11)
    • SMILES: [O-][N+](C1C([H])=C([H])C(=C([H])C=1[H])C1=C([H])N=C([H])N1[H])=O

Computed Properties

  • Exact Mass: 189.05400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 189.053826475g/mol
  • Heavy Atom Count: 14
  • Complexity: 209
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 74.5

Experimental Properties

  • LogP: 2.50810
  • PSA: 74.50000

5-(4-nitrophenyl)-1H-imidazole Security Information

5-(4-nitrophenyl)-1H-imidazole Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4-nitrophenyl)-1H-imidazole Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0077JG-250mg
4-(1H-Imidazol-4-yl)aniline
38980-93-7 95%
250mg
$158.00 2024-05-03
A2B Chem LLC
AD35564-250mg
4-(4-Nitrophenyl)-1H-imidazole
38980-93-7 95%
250mg
$135.00 2024-04-20
Aaron
AR0077RS-50mg
4-(1H-Imidazol-4-yl)aniline
38980-93-7 95%
50mg
$134.00
Ambeed
A974977-1g
4-(4-Nitrophenyl)-1H-imidazole
38980-93-7 97%
1g
$182.0
Chemenu
CM363194-1g
4-(4-nitrophenyl)-1H-imidazole
38980-93-7 95%+
1g
$149 2023-01-19
Enamine
EN300-18831-0.05g
4-(4-nitrophenyl)-1H-imidazole
38980-93-7 95%
0.05g
$79.0 2023-09-18
eNovation Chemicals LLC
Y0994800-10g
4-(4-nitrophenyl)-1H-imidazole
38980-93-7 95%
10g
$400 2022-09-10
TRC
N498028-5mg
5-(4-nitrophenyl)-1H-imidazole
38980-93-7
5mg
$ 50.00 2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1285395-50mg
4-(4-Nitrophenyl)-1h-imidazole
38980-93-7 97%
50mg
¥1985.00
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H906818-5g
5-(4-nitrophenyl)-1H-imidazole
38980-93-7 95%
5g
2,024.10

5-(4-nitrophenyl)-1H-imidazole Related Literature

38980-93-7 (5-(4-nitrophenyl)-1H-imidazole) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:38980-93-7)5-(4-nitrophenyl)-1H-imidazole
A824359
Purity:99%
Quantity:1g
Price($):164.0